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Compound of Interest

Compound Name: A-770041

Cat. No.: B1664254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of A-
770041, a selective and orally active small-molecule inhibitor. The information presented herein

is intended for researchers, scientists, and professionals involved in drug development and

discovery.

Core Mechanism of Action: Selective Inhibition of
Lck
A-770041 functions as a potent and selective inhibitor of the Lymphocyte-specific protein

tyrosine kinase (Lck), a member of the Src family of tyrosine kinases.[1][2][3] Lck plays a

pivotal role in T-cell activation and proliferation. The primary mechanism of A-770041 involves

the inhibition of Lck's enzymatic activity, specifically its phosphorylation.[4][5] By doing so, it

effectively blocks the downstream signaling cascades that are essential for T-cell-mediated

immune responses.

The inhibition of Lck by A-770041 has been shown to prevent T-cell proliferation and the

production of interleukin-2 (IL-2), a key cytokine in the immune response.[2] This targeted

action makes Lck an attractive therapeutic target for preventing acute rejection in organ

transplantation and for the management of autoimmune diseases.[2][6]
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The signaling pathway affected by A-770041 originates with the T-cell receptor (TCR)

engagement. Upon TCR stimulation, Lck is activated and phosphorylates downstream

substrates, initiating a cascade of events that leads to T-cell activation. A-770041 intervenes at

this critical early stage, effectively dampening the entire downstream signaling process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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